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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Cat. No.: B1193259

For Researchers, Scientists, and Drug Development Professionals

The interaction between biotin (Vitamin B7) and the protein streptavidin is the cornerstone of
numerous biotechnological applications, from immunoassays and affinity chromatography to
targeted drug delivery and advanced biosensors. This guide provides an in-depth exploration of
the core principles governing this remarkably strong non-covalent bond, focusing on its binding
affinity and kinetics. We present a consolidation of quantitative data, detailed experimental
protocols for its characterization, and visual representations of key processes to empower
researchers in harnessing the full potential of this powerful molecular partnership.

Quantitative Analysis of Binding Affinity and
Kinetics

The biotin-streptavidin interaction is renowned for its extraordinary affinity, characterized by an
extremely low dissociation constant (Kd), which is in the femtomolar (fM) range. This tight
binding is a result of a rapid association rate (k_on) and an exceptionally slow dissociation rate
(k_off). For a comprehensive understanding, it is valuable to compare these parameters with
those of avidin, a functionally similar protein from egg white, and NeutrAvidin, a deglycosylated
form of avidin with reduced non-specific binding.
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Note: The exact kinetic values can vary depending on the experimental conditions (e.g.,
temperature, pH, buffer composition) and the specific measurement technique employed.

The Energetics of Interaction: A Logical
Relationship

The binding affinity, represented by the dissociation constant (Kd), is intrinsically linked to the
rates of association and dissociation. This relationship is fundamental to understanding the
stability of the biotin-streptavidin complex.
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Kinetic Rates

Association Rate (kon)

Influences

Dissociation Rate (koff)

Preparation

|Equi|ibrate SPR system with running buffer|

\ 4

| Prepare streptavidin-coated sensor chip|

.

|Prepare serial dilutions of biotinylated analyte|

Influences

Binding Affinity Governing Equation
Dissociation Constant (Kd) Kd = koff / kon
Data Analysis

Immobilize biotinylated ligand on sensor chip

Execution

Reference subtract sensorgram data

Fit data to a kinetic binding model (e.g., 1:1 Langmuir)

Calculate kon, koff, and Kd

Inject analyte (association phase) it cycle

Regenerate sensor chip surface
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Sandwich ELISA Workflow

1. Coat plate with capture antibody

Antigen binds

2. Add sample containing antigen

Detection Ab binds antigen

3. Add biotinylated detection antibody

Streptavidin binds biotin

4. Add streptavidin-enzyme conjugate

nzyme converts substiate

5. Add substrate and measure signal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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